![molecular formula C15H21N3O2S B2647218 3-(2-tert-butyl-1,3-thiazol-5-yl)-N-(1-cyano-2-methoxy-1-methylethyl)prop-2-enamide CAS No. 1394801-69-4](/img/structure/B2647218.png)
3-(2-tert-butyl-1,3-thiazol-5-yl)-N-(1-cyano-2-methoxy-1-methylethyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-tert-butyl-1,3-thiazol-5-yl)-N-(1-cyano-2-methoxy-1-methylethyl)prop-2-enamide is a useful research compound. Its molecular formula is C15H21N3O2S and its molecular weight is 307.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic Pathways and Toxic Metabolites
The metabolism of thiazoles, such as 4-tert-butyl-2-methyl-thiazole, has been examined to understand the formation of toxic metabolites and their pathways. For instance, thioacetamide and tert-butylglyoxal have been identified as urinary metabolites in mice, suggesting similar thiazoles could undergo microsomal epoxidation and subsequent decomposition, forming corresponding thioamides and alpha-dicarbonyl fragments (Mizutani, Yoshida, & Kawazoe, 1994).
Synthesis of Fluoroalkyl-Substituted Pyrazoles
The acylation of tert-butyl 3-(methylamino)but-2-enoate, which shares structural similarities with the compound , has been used for synthesizing fluoroalkyl-substituted pyrazoles, demonstrating potential applications in the development of novel compounds (Iminov et al., 2015).
Synthesis of Polyfunctionalised 4,5′-Bithiazol-4′-ol Derivatives
2-Thiazolin-4-one derivatives, obtained through reactions involving tert-butyl groups, have been transformed into novel polyfunctionalised 4,5'-bithiazol-4'-ol derivatives, indicating the potential for creating complex molecular structures for diverse applications (Arcadi et al., 2004).
Development of Rhodium-Catalyzed Asymmetric Hydrogenation
The use of tert-butylmethylphosphino groups in rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes highlights the compound's potential role in catalysis and the synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).
Radical Dimerization of Primary Thioamides
Tert-butyl nitrite has been utilized for the radical dimerization of primary thioamides into 1,2,4-thiadiazoles, showcasing a method for efficient and room temperature synthesis of complex structures (Chauhan et al., 2018).
Synthesis of Functionalized Cyclopentenes
Acrylamides derived from similar compounds have been used in the asymmetric [3+2] cycloaddition with allenoates, leading to the formation of functionalized cyclopentenes, indicating potential synthetic applications (Han et al., 2011).
Development of Malonyl-CoA Decarboxylase Inhibitors
The compound's structural components have been explored in the development of malonyl-CoA decarboxylase inhibitors, potentially relevant for cardioprotective agents (Cheng et al., 2006).
properties
IUPAC Name |
3-(2-tert-butyl-1,3-thiazol-5-yl)-N-(2-cyano-1-methoxypropan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2S/c1-14(2,3)13-17-8-11(21-13)6-7-12(19)18-15(4,9-16)10-20-5/h6-8H,10H2,1-5H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMHOPIQVZKPKEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C(S1)C=CC(=O)NC(C)(COC)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.